11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate is a chemical compound with the molecular formula C20H33N3O5 . It has a molecular weight of 395.49 . This compound is used for proteomics research applications .
Molecular Structure Analysis
The molecular structure of 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate is represented by the formula C20H33N3O5 . Detailed structural analysis would require more specific information or computational resources.Physical And Chemical Properties Analysis
The physical and chemical properties of 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate are not detailed in the sources I found. For comprehensive information, a detailed laboratory analysis or consultation with a chemical database would be required .Scientific Research Applications
Radiopharmaceuticals in Positron Emission Tomography (PET) Imaging
The incorporation of carbon-11 into small molecules for PET imaging has seen significant advancements, particularly through methodologies developed for the preparation of 11C-carbonyl groups. This has led to the development of novel PET tracers, enhancing clinical research capabilities for previously inaccessible targets. The chemistry underlying these advancements involves carbon-11 being incorporated by methylation or carbonylation, demonstrating the critical role of custom carbonyl compounds in PET tracer development (Rotstein et al., 2016).
Enhancement of Perovskite Solar Cell Performance
The application of 11-Maleimidoundecanoic acid derivatives in perovskite solar cells has shown to significantly improve their power conversion efficiency and stability. By incorporating these units into a perovskite precursor solution, researchers achieved enhanced crystallinity and reduced trap state density, leading to a champion power conversion efficiency of 23.34%. This represents a substantial improvement over control devices and highlights the potential of using such additives for advancing solar energy technologies (Zhu et al., 2021).
Organic Synthesis and Ligand Development
The versatility of 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate in organic synthesis is demonstrated through its role in the development of novel ligands and organic compounds. For instance, the compound's application in the synthesis of [11C]/[13C]acrylamides via palladium-mediated carbonylation showcases its utility in creating isotopically labeled compounds for research purposes. This synthesis technique opens up new pathways for creating radiolabeled compounds, useful in both medical imaging and fundamental organic chemistry studies (Eriksson et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-[11-(2,5-dioxopyrrol-1-yl)undecanoylamino]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H33N3O5/c1-20(2,3)28-19(27)22-21-16(24)12-10-8-6-4-5-7-9-11-15-23-17(25)13-14-18(23)26/h13-14H,4-12,15H2,1-3H3,(H,21,24)(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBTFCGXTQDBNFO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNC(=O)CCCCCCCCCCN1C(=O)C=CC1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H33N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00652624 |
Source
|
Record name | tert-Butyl 2-[11-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanoyl]hydrazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00652624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1076198-39-4 |
Source
|
Record name | 1,1-Dimethylethyl 2-[11-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxoundecyl]hydrazinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1076198-39-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl 2-[11-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanoyl]hydrazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00652624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.